Cas no 436091-51-9 (4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid
• CAS No: 436091-51-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD03051638
• CID: 3152493
• PubChem ID: 4713524
• Update Time: 2025-06-08

4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid
• STK501948
• AKOS000156436
• AKOS016052321
• 436091-51-9
• 4-(2-methyl-2,3-dihydroindol-1-yl)-4-oxobutanoic acid
• CS-0327315
• A1-22821
• ALBB-006533
• 4-(2-Methylindolin-1-yl)-4-oxobutanoic acid

• MDL： MFCD03051638
• Inchi： 1S/C13H15NO3/c1-9-8-10-4-2-3-5-11(10)14(9)12(15)6-7-13(16)17/h2-5,9H,6-8H2,1H3,(H,16,17)
• InChI Key： ODIZGPXUVVEESJ-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1C2C=CC=CC=2CC1C

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 494.2±38.0 °C at 760 mmHg
• Flash Point: 252.7±26.8 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid

Comprehensive Analysis of 4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid (CAS No. 436091-51-9): Properties, Applications, and Research Insights

The compound 4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid (CAS No. 436091-51-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Characterized by its indole-derived framework and oxobutanoic acid moiety, this compound exhibits versatile chemical properties, making it a subject of interest for drug discovery and organic synthesis. Its molecular formula and precise weight contribute to its specificity in targeting biological pathways, particularly in the context of enzyme modulation and receptor interactions.

Recent advancements in medicinal chemistry have highlighted the potential of 4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid as a scaffold for novel therapeutics. Researchers are exploring its role in designing small-molecule inhibitors, especially for conditions linked to inflammatory responses and metabolic disorders. The compound's hydrogen-bonding capacity and lipophilic balance enhance its bioavailability, a critical factor in drug development pipelines. These attributes align with current trends in personalized medicine, where molecular precision is paramount.

From a synthetic perspective, the preparation of CAS No. 436091-51-9 involves multi-step organic reactions, including acylations and cyclizations, often catalyzed by transition metals or organocatalysts. Innovations in green chemistry have further optimized its production, reducing waste and improving yields. This aligns with the growing demand for sustainable synthesis methods, a topic frequently searched in academic databases and industrial forums.

The compound's spectroscopic profiles (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in its identification and purity assessment. Such analytical rigor is essential for compliance with regulatory standards, another hot topic in pharmaceutical quality control. Additionally, computational studies using molecular docking and QSAR models have predicted its interactions with biological targets, offering insights for rational drug design.

Beyond therapeutics, 4-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-4-oxobutanoic acid has applications in material science, particularly in designing functional polymers with tailored properties. Its aromatic indole core contributes to UV stability and electronic conductivity, relevant for optoelectronic devices. This multidisciplinary relevance underscores its value in both life sciences and advanced materials research.

In summary, CAS No. 436091-51-9 represents a compelling case study in modern chemistry, bridging fundamental research and applied innovations. Its integration into high-throughput screening libraries and bioconjugation strategies further solidifies its role in addressing contemporary scientific challenges. As interest grows in precision therapeutics and sustainable chemistry, this compound is poised to remain a focal point in scholarly and industrial discourse.